2,2,4-TRIMETHYL-1,3-DIOXOLANE
2,2,4-TRIMETHYL-1,3-DIOXOLANE
2, 2, 4-Trimethyl-1, 3-dioxolane, also known as 1, 2-isopropylidenepropanediol or 1, 2-propanediol acetonide, belongs to the class of organic compounds known as ketals. These are acetals derived from ketones by replacement of the oxo group by two hydrocarbyloxy groups R2C(OR)2 ( R not Hydrogen ). This term, once abandoned, has been reinstated as a subclass of acetals. 2, 2, 4-Trimethyl-1, 3-dioxolane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2, 4-trimethyl-1, 3-dioxolane is primarily located in the cytoplasm. Outside of the human body, 2, 2, 4-trimethyl-1, 3-dioxolane can be found in garden tomato. This makes 2, 2, 4-trimethyl-1, 3-dioxolane a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1193-11-9
VCID:
VC0074433
InChI:
InChI=1S/C6H12O2/c1-5-4-7-6(2,3)8-5/h5H,4H2,1-3H3
SMILES:
CC1COC(O1)(C)C
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
2,2,4-TRIMETHYL-1,3-DIOXOLANE
CAS No.: 1193-11-9
Main Products
VCID: VC0074433
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 1193-11-9 |
|---|---|
| Product Name | 2,2,4-TRIMETHYL-1,3-DIOXOLANE |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 2,2,4-trimethyl-1,3-dioxolane |
| Standard InChI | InChI=1S/C6H12O2/c1-5-4-7-6(2,3)8-5/h5H,4H2,1-3H3 |
| Standard InChIKey | ALTFLAPROMVXNX-UHFFFAOYSA-N |
| SMILES | CC1COC(O1)(C)C |
| Canonical SMILES | CC1COC(O1)(C)C |
| Density | 0.899-0.905 |
| Physical Description | colourless liquid with a mild, musty, sweet odou |
| Description | 2, 2, 4-Trimethyl-1, 3-dioxolane, also known as 1, 2-isopropylidenepropanediol or 1, 2-propanediol acetonide, belongs to the class of organic compounds known as ketals. These are acetals derived from ketones by replacement of the oxo group by two hydrocarbyloxy groups R2C(OR)2 ( R not Hydrogen ). This term, once abandoned, has been reinstated as a subclass of acetals. 2, 2, 4-Trimethyl-1, 3-dioxolane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2, 4-trimethyl-1, 3-dioxolane is primarily located in the cytoplasm. Outside of the human body, 2, 2, 4-trimethyl-1, 3-dioxolane can be found in garden tomato. This makes 2, 2, 4-trimethyl-1, 3-dioxolane a potential biomarker for the consumption of this food product. |
| Solubility | soluble in water; organic solvents, oils miscible (in ethanol) |
| PubChem Compound | 62384 |
| Last Modified | Nov 11 2021 |
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